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Compound of Interest

Compound Name: 2-(Oxan-2-yl)morpholine

Cat. No.: B15324385 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 2-(Oxan-2-yl)morpholine was found. The

following disposal procedures are based on the known hazards of the parent compound,

Morpholine. It is imperative that a qualified professional conduct a thorough risk assessment for

2-(Oxan-2-yl)morpholine, considering its specific properties and any potential reactions,

before handling or disposal. This guide provides essential, immediate safety and logistical

information for researchers, scientists, and drug development professionals.

I. Hazard Assessment and Precautionary Data
Given the absence of specific toxicological and physical hazard data for 2-(Oxan-2-
yl)morpholine, the hazard profile of Morpholine is used as a conservative proxy. Morpholine is

classified as a flammable, corrosive, and toxic substance.[1][2][3] Assume that 2-(Oxan-2-
yl)morpholine presents similar hazards.

Table 1: Summary of Hazards for Morpholine (Proxy for 2-(Oxan-2-yl)morpholine)
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Hazard Classification GHS Hazard Statement Description

Flammable Liquid
H226: Flammable liquid and

vapour.[1][2]

The substance can ignite when

exposed to heat, sparks, or

open flames.

Acute Toxicity (Oral)
H302: Harmful if swallowed.[1]

[2]

Ingestion can cause significant

health issues.

Acute Toxicity (Dermal)
H311: Toxic in contact with

skin.[1][2][3]

The substance can be

absorbed through the skin,

leading to toxicity.

Acute Toxicity (Inhalation) H331: Toxic if inhaled.[1][2]

Inhalation of vapors can cause

severe respiratory irritation and

toxicity.

Skin Corrosion

H314: Causes severe skin

burns and eye damage.[1][2]

[3]

Direct contact can cause

severe burns to the skin and

eyes.

Serious Eye Damage
H318: Causes serious eye

damage.

Direct contact can lead to

irreversible eye damage.

This data is for Morpholine and should be used as a precautionary guideline for 2-(Oxan-2-
yl)morpholine.

II. Personal Protective Equipment (PPE)
Before handling 2-(Oxan-2-yl)morpholine waste, ensure the following personal protective

equipment is worn:

Hand Protection: Wear chemically resistant gloves (e.g., butyl rubber, Viton®).

Eye/Face Protection: Use tight-sealing safety goggles and a face shield.[4]

Skin and Body Protection: Wear a chemical-resistant apron, lab coat, and closed-toe shoes.

For larger quantities or in case of a spill, full-body chemical-resistant clothing may be

necessary.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Morpholine_1135_4.0.pdf
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.canada.ca/en/health-canada/services/environmental-workplace-health/occupational-health-safety/workplace-hazardous-materials-information-system/hazardous-substance-assessments/morpholine.html
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Morpholine_1135_4.0.pdf
https://www.benchchem.com/product/b15324385?utm_src=pdf-body
https://www.benchchem.com/product/b15324385?utm_src=pdf-body
https://www.benchchem.com/product/b15324385?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9691-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzOTMyMDF8YXBwbGljYXRpb24vcGRmfGFEWmpMMmczTkM4NU1qTXpNRGcxTkRrM016YzBMMU5FUWw4NU5qa3hYMGxGWDBWT0xuQmtaZ3w0YjM0ZDJhYmE3OTg3MzZhMWY1MDNhZjA1MWY4YzJlNWNmZDgzM2UxOWY1M2RjZDAyMTE3MmU0NjA0YjdhYTJh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15324385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: All handling of waste should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[4] If a fume hood is not available or if vapor

concentrations are high, use a NIOSH-approved respirator with an organic vapor cartridge.

III. Waste Collection and Storage
Proper segregation and storage of chemical waste are crucial to prevent accidents and ensure

compliant disposal.

Step 1: Waste Container Selection

Use a dedicated, properly labeled, and chemically compatible waste container.

The container should be made of a material that will not react with or be degraded by 2-
(Oxan-2-yl)morpholine.

Ensure the container has a secure, tight-fitting lid to prevent the escape of vapors.[4]

Step 2: Labeling

Clearly label the waste container with the following information:

"Hazardous Waste"

"2-(Oxan-2-yl)morpholine"

Associated Hazards (e.g., "Flammable," "Corrosive," "Toxic")

Accumulation Start Date

Your Name and Laboratory Information

Step 3: Storage

Store the waste container in a designated, well-ventilated, and secure hazardous waste

accumulation area.

Keep the container away from heat, sparks, open flames, and incompatible materials such

as strong oxidizing agents.[4]
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Ensure the storage area has secondary containment to capture any potential leaks or spills.

IV. Disposal Procedure
The disposal of 2-(Oxan-2-yl)morpholine must be handled by a licensed hazardous waste

disposal company. Do not attempt to dispose of this chemical down the drain or in regular

trash.[4]

Step-by-Step Disposal Workflow:

Segregate Waste: Collect all waste containing 2-(Oxan-2-yl)morpholine, including

contaminated labware and PPE, in the designated hazardous waste container.

Secure Container: Once the container is full or you are ready for disposal, ensure the lid is

tightly sealed.

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

to schedule a pickup of the hazardous waste.

Documentation: Complete all necessary hazardous waste disposal forms as required by your

institution and local regulations.

Handover: Transfer the waste container to the authorized hazardous waste personnel upon

their arrival.

V. Spill and Emergency Procedures
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

For Small Spills (in a chemical fume hood):

Alert Personnel: Inform others in the immediate area of the spill.

Containment: Absorb the spill with an inert, non-combustible absorbent material such as

vermiculite, sand, or a commercial chemical absorbent.[4]

Collection: Carefully collect the absorbent material and spilled substance using non-sparking

tools and place it in the designated hazardous waste container.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15324385?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/product/b15324385?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=M2631&productDescription=MORPHOLINE+CERTIFIED+ACS+1L&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15324385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination: Clean the spill area with a suitable decontaminating agent, followed by

soap and water.

Disposal: All contaminated materials, including cleaning supplies and PPE, must be

disposed of as hazardous waste.

For Large Spills (outside a chemical fume hood):

Evacuate: Immediately evacuate the area and alert others.

Isolate: Close the doors to the affected area to contain vapors.

Emergency Contact: Contact your institution's EHS or emergency response team.

Ventilate: If it is safe to do so, increase ventilation to the area.

Do Not Re-enter: Do not re-enter the spill area until it has been cleared by trained

emergency personnel.

Visualizations
Logical Relationship: Hazard Assessment for Disposal
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Figure 1. Hazard Assessment Logic for Disposal Procedures
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Caption: Hazard assessment logic for developing disposal procedures.

Experimental Workflow: Disposal of 2-(Oxan-2-
yl)morpholine
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Figure 2. Step-by-Step Disposal Workflow
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Caption: Workflow for the proper disposal of 2-(Oxan-2-yl)morpholine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15324385?utm_src=pdf-body-img
https://www.benchchem.com/product/b15324385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15324385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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